N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(4-methylphenyl)sulfanylethyl]urea
• InChI: InChI=1S/C16H17ClN2OS/c1-12-2-8-15(9-3-12)21-11-10-18-16(20)19-14-6-4-13(17)5-7-14/h2-9H,10-11H2,1H3,(H2,18,19,20)
• InChI Key: KRIRYXFWPJCWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClN2OS
• Molecular Weight: 320.8 g/mol

Description

N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea, also known as CMPTU, is a chemical compound that has been studied extensively for its potential therapeutic applications. CMPTU belongs to the class of N-aryl-N'-alkylureas, which are known to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea is not fully understood, but it is believed to involve the inhibition of several enzymes and signaling pathways. This compound has been reported to inhibit the activity of protein kinase C, which is involved in cell proliferation and survival. It has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and chromatin remodeling.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to decrease the levels of reactive oxygen species, which are known to be involved in various diseases such as cancer and neurodegenerative disorders. This compound has also been shown to increase the levels of glutathione, which is an important antioxidant in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea in lab experiments is its reproducibility. The synthesis method is efficient and has been reported in several studies. This compound is also stable under normal laboratory conditions. However, one of the limitations of using this compound is its solubility in water, which can make it difficult to use in some assays.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea. One area of research could be the development of more efficient synthesis methods for this compound. Another area of research could be the investigation of the potential therapeutic applications of this compound in other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of this compound could be further explored to better understand its effects on various enzymes and signaling pathways.

Scientific Research Applications

N-(4-chlorophenyl)-N'-{2-[(4-methylphenyl)thio]ethyl}urea has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. Several studies have reported the anti-cancer properties of this compound, which include inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth. This compound has also been shown to have anti-diabetic effects by improving glucose tolerance and insulin sensitivity.